Cas no 949231-12-3 (2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid)

• Product Name: 2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid
• CAS No: 949231-12-3
• MF: C₁₇H₂₀N₂O₃S
• MW: 332.417303085327
• CID: 5855688
• PubChem ID: 17494034
• Update Time: 2025-05-25

2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-[(1-cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid
• EN300-26685920
• Z242708250
• 949231-12-3
• 2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid

• Inchi： 1S/C17H20N2O3S/c1-12(23-14-8-4-3-7-13(14)16(21)22)15(20)19-17(11-18)9-5-2-6-10-17/h3-4,7-8,12H,2,5-6,9-10H2,1H3,(H,19,20)(H,21,22)
• InChI Key： MMMCTCFNRYJINR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 332.11946368g/mol
• Monoisotopic Mass: 332.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 116Ų

Additional information on 2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid

Introduction to 2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid (CAS No. 949231-12-3)

2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 949231-12-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a benzoic acid core functional group, which is a well-documented scaffold in drug discovery due to its versatility and biological activity. The presence of a sulfanyl group and a cyanocyclohexyl moiety introduces unique chemical properties that make this molecule of particular interest for further exploration.

The structural composition of 2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid encompasses several key pharmacophoric elements. The benzoic acid moiety is known for its role in various biological processes, including inflammation modulation and pain relief. The sulfanyl group, on the other hand, can contribute to hydrogen bonding interactions and may enhance binding affinity to biological targets. The cyanocyclohexyl substituent adds another layer of complexity, potentially influencing both the electronic and steric properties of the molecule. These structural features collectively suggest that this compound may exhibit multiple modes of action, making it a promising candidate for further pharmacological investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. 2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid fits into this category, as it combines elements from different chemical classes that are known to interact with biological systems in meaningful ways. The benzoic acid derivative has been explored in various contexts, including as an intermediate in the synthesis of more complex molecules or as a standalone therapeutic agent. The sulfanyl group, while less commonly studied on its own, has shown potential in modulating enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its potential application in the development of new drugs targeting neurological disorders. The cyanocyclohexyl group, in particular, has been associated with compounds that exhibit neuroprotective properties. This observation aligns with the broader trend in drug discovery towards identifying molecules that can cross the blood-brain barrier while maintaining efficacy. Additionally, the benzoic acid scaffold is frequently found in drugs used to treat conditions such as epilepsy and neuropathic pain, further supporting the hypothesis that 2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid could have therapeutic relevance in these areas.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging high-throughput virtual screening techniques, scientists have been able to identify potential hits that could be further optimized into lead compounds. In the case of 2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid, computational studies have suggested that it may interact with enzymes involved in metabolic pathways relevant to neurodegenerative diseases. These findings provide a strong rationale for conducting experimental validation studies to confirm these predictions.

The synthesis of 2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in constructing the desired framework. Additionally, advances in green chemistry have encouraged the development of more sustainable synthetic routes, which could reduce waste and improve yields.

In terms of pharmacokinetic properties, preliminary data suggest that 2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid may exhibit good oral bioavailability and reasonable metabolic stability. These characteristics are critical for ensuring that a drug candidate can reach its target site at effective concentrations without being rapidly degraded by biological processes. Further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profile, but these initial findings are encouraging.

The potential therapeutic applications of 2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid extend beyond neurological disorders. There is growing evidence suggesting that compounds with similar structural features may also have anti-inflammatory and antioxidant properties. These effects could make it relevant for treating conditions such as rheumatoid arthritis or even certain types of cancer where inflammation plays a significant role. Additionally, the sulfanyl group has been shown to enhance drug solubility, which could improve formulation options for oral or injectable therapies.

As research continues to uncover new mechanisms underlying disease pathogenesis, compounds like 2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid will become increasingly important tools for understanding biological processes at a molecular level. The ability to design molecules with specific interactions allows researchers to test hypotheses about how drugs might work within complex biological systems. This approach not only accelerates the discovery process but also increases the likelihood of developing drugs that are both effective and well-tolerated by patients.

In conclusion,2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid (CAS No. 949231-12-3) represents a promising lead compound with potential applications across multiple therapeutic areas. Its unique structural features—comprising a benzoic acid core,[sulfanyl] group,[cyanocyclohexyl] moiety—suggest multiple modes of action and make it an attractive candidate for further investigation. While challenges remain in terms of synthesis and pharmacological optimization,[this compound] offers a compelling starting point for developing novel treatments for neurological disorders,[inflammation-related conditions] and beyond.